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Compound of Interest

Compound Name: ImmTher

Cat. No.: B141446 Get Quote

Disclaimer: This document provides essential safety and logistical guidance for the handling of

ImmTher based on general principles for mycobacterial cell wall extracts, which are biological

response modifiers. As a specific Safety Data Sheet (SDS) for "ImmTher" is not publicly

available, this information should be used to supplement, not replace, a thorough risk

assessment conducted by the user's institution. All laboratory personnel must be trained in

handling biologically active materials and adhere to their institution's specific safety protocols.

ImmTher, a mycobacterial cell wall extract, is a biologically active substance that can elicit an

immune response. While it is not infectious, it should be handled with care to prevent

unintended immunological reactions in laboratory personnel and to maintain the integrity of the

product. The primary risks associated with handling ImmTher are inhalation of aerosols, skin

contact, and accidental ingestion, which could lead to allergic reactions or other immune

responses. Therefore, adherence to appropriate biosafety practices is crucial. For most

research applications involving non-pathogenic mycobacterial components, Biosafety Level 2

(BSL-2) practices are recommended.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical for minimizing exposure to ImmTher. The following

table summarizes the recommended PPE for handling this substance in a laboratory setting.[1]

[2][3]
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PPE Category Recommended Equipment
Level of Protection and
Purpose

Eye and Face Protection

Safety glasses with side

shields or safety goggles. A

face shield may be required for

splash hazards.[3][4]

Protects against splashes and

aerosols entering the eyes. A

face shield offers a broader

barrier for the entire face.

Hand Protection

Nitrile or latex gloves. Consider

double-gloving for certain

procedures.[2][3][4]

Prevents direct skin contact

with the substance. Nitrile

gloves are often preferred due

to their chemical resistance

and reduced risk of latex

allergies. Double-gloving

provides an extra layer of

protection.

Body Protection
A dedicated, long-sleeved

laboratory coat or gown.[4]

Protects skin and personal

clothing from contamination.

Laboratory coats should be

removed before leaving the

laboratory area.

Respiratory Protection

A surgical mask or, if aerosol

generation is likely, a fit-tested

N95 respirator.[4][5]

A surgical mask can protect

against large droplets. An N95

respirator is necessary to

protect against inhaling fine

aerosols that may be

generated during procedures

like vortexing or sonicating.

Foot Protection Closed-toe shoes.
Protects feet from spills and

falling objects.

Experimental Protocol: Safe Handling and
Reconstitution of ImmTher
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This protocol outlines the steps for safely handling and preparing a solution of ImmTher from a

lyophilized powder, a common form for such biological materials.

Materials:

ImmTher (lyophilized powder)

Sterile, pyrogen-free vehicle (e.g., saline, cell culture medium)

Personal Protective Equipment (as specified in the table above)

Biological Safety Cabinet (BSC), Class II

Sterile conical tubes and pipette tips

Vortex mixer (if required)

Appropriate waste disposal containers

Procedure:

Preparation:

Don all required PPE before entering the laboratory.

Prepare the work surface within a certified Class II Biological Safety Cabinet (BSC) by

disinfecting it with an appropriate agent (e.g., 70% ethanol).

Gather all necessary materials and place them in the BSC.

Reconstitution:

Carefully remove the cap from the vial of lyophilized ImmTher to avoid generating dust.

Using a sterile pipette, slowly add the recommended volume of the sterile vehicle to the

vial. Direct the liquid down the side of the vial to minimize aerosol formation.

Replace the cap and gently swirl the vial to dissolve the powder. If necessary, vortex at a

low speed.
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Visually inspect the solution to ensure complete dissolution.

Use in Experiments:

All subsequent manipulations of the reconstituted ImmTher, such as dilutions and

additions to cell cultures, should be performed within the BSC.

Use sterile techniques throughout the procedure to prevent contamination of the product

and the experiment.

Post-Procedure:

Securely cap all containers of ImmTher.

Decontaminate all surfaces in the BSC.

Dispose of all contaminated waste according to the disposal plan outlined below.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly.

Logical Workflow for Safe Handling of ImmTher
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Caption: Workflow for the safe handling of ImmTher in a laboratory setting.
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Disposal Plan
Proper disposal of ImmTher and all contaminated materials is essential to prevent

environmental release and unintended exposure.

Liquid Waste: Unused reconstituted ImmTher and contaminated liquids should be

decontaminated before disposal. This can be achieved by adding a suitable disinfectant,

such as a 1:10 dilution of household bleach, and allowing a contact time of at least 30

minutes.[6] After decontamination, the liquid can be poured down a sanitary sewer, followed

by flushing with plenty of water.[7]

Solid Waste: All solid waste that has come into contact with ImmTher, including vials, pipette

tips, gloves, and lab coats, should be considered biohazardous waste.[6] This waste should

be collected in a designated biohazard bag within a rigid, leak-proof container.[6] The

container should be clearly labeled with the biohazard symbol.[6] Disposal should be carried

out through the institution's biological waste disposal program, which typically involves

autoclaving followed by incineration or landfilling.[7][8]

Sharps: Any needles or other sharps contaminated with ImmTher must be disposed of in a

designated, puncture-resistant sharps container.[9] The full container should be sealed and

disposed of through the institutional biohazardous waste stream.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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